3-Isopropoxy-5-(methylamino)phenol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-(methylamino)-5-propan-2-yloxyphenol
• InChI: InChI=1S/C10H15NO2/c1-7(2)13-10-5-8(11-3)4-9(12)6-10/h4-7,11-12H,1-3H3
• InChI Key: URZPTXUULWLBNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)O)NC

Description

3-Isopropoxy-5-(methylamino)phenol is a phenolic derivative featuring a methylamino group (-NHCH₃) at position 5 and an isopropoxy group (-OCH(CH₃)₂) at position 3 of the benzene ring. This compound combines electron-donating substituents (alkyl ether and alkylamino groups), which influence its physicochemical properties, such as solubility, acidity, and redox behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(METHYLAMINO)-5-(PROPAN-2-YLOXY)PHENOL typically involves the following steps:

Starting Materials: The synthesis begins with phenol, which undergoes a series of reactions to introduce the methylamino and propan-2-yloxy groups.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving catalysts and specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 3-(METHYLAMINO)-5-(PROPAN-2-YLOXY)PHENOL may involve large-scale reactors and continuous flow processes to maximize yield and efficiency. The use of automated systems and advanced monitoring techniques ensures consistent quality and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(METHYLAMINO)-5-(PROPAN-2-YLOXY)PHENOL can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The methylamino and propan-2-yloxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Various nucleophiles and electrophiles can be used to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines or alcohols.

Scientific Research Applications

3-(METHYLAMINO)-5-(PROPAN-2-YLOXY)PHENOL has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(METHYLAMINO)-5-(PROPAN-2-YLOXY)PHENOL involves its interaction with specific molecular targets and pathways. The methylamino group can participate in hydrogen bonding and electrostatic interactions, while the propan-2-yloxy group can influence the compound’s solubility and bioavailability. These interactions can affect the compound’s activity and efficacy in various applications.

Comparison with Similar Compounds

Table 1: Substituent Effects on Reactivity and Bioactivity

Compound	Substituent Positions	Key Functional Groups	Notable Properties
2-[(Methylamino)methyl]phenol	2	-CH₂NHCH₃	Anti-biofilm (70% inhibition at 1.25 µM), SarA inhibitor, non-cytotoxic
4-(Methylamino)-o-sulfonylphenol	2 (sulfonyl)	-SO₂CH₃, -NHCH₃	Ortho reactivity favored under acidic conditions due to amino protonation
3-Isopropoxy-5-(methylamino)phenol	3, 5	-OCH(CH₃)₂, -NHCH₃	Predicted enhanced solubility and steric bulk; bioactivity data pending.

Physicochemical Properties

• Redox Potential: Phenolic derivatives with electron-donating groups (e.g., -NHCH₃, -OCH₃) exhibit higher reduction potentials. The isopropoxy group in 3-Isopropoxy-5-(methylamino)phenol may further stabilize the phenoxyl radical via steric and electronic effects, though experimental data are lacking.
• Solubility and Stability: The isopropoxy group’s bulkiness may reduce aqueous solubility compared to smaller alkoxy groups (e.g., methoxy). However, the methylamino group could enhance solubility in polar solvents, similar to 2-[(Methylamino)methyl]phenol, which showed compatibility with biological assays up to 1500 µM .